Cas no 6639-16-3 (2-bromoethyl 2-methylbenzoate)

• Product Name: 2-bromoethyl 2-methylbenzoate
• CAS No: 6639-16-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 527516
• PubChem ID: 226898
• Update Time: 2025-04-19

2-bromoethyl 2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 2-methylbenzoate
• 2-Bromethyl-2-methylbenzoat
• AC1L5F3K
• AC1Q66HH
• AG-G-50508
• AR-1D9600
• CTK2F8615
• KB-229174
• NSC17880

• Inchi： 1S/C10H11BrO2/c1-8-4-2-3-5-9(8)10(12)13-7-6-11/h2-5H,6-7H2,1H3
• InChI Key： HLTSTDJOZGFHNE-UHFFFAOYSA-N
• SMILES： BrCCOC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 291.7°C at 760 mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.55
• PSA: 26.3
• LogP: 2.54670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters